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Compound Focus: Arjunglucoside |

CAS No.: 62319-70-4

Cat. No.: S648856

Chemical and Biological Profile of Arjunglucoside |

Arjunglucoside I is a triterpenoid glycoside natural product. The table below summarizes its key identifiers

and reported biological activities.

Property Description

CAS Number 62319-70-4 [1] [2] [3]

Molecular Formula Cs6Hs8011 [1] [2] [3]

Molecular Weight 666.84 g/mol [1] [3]

Chemical Structure Oleane-type triterpene glycoside [2]

Appearance White to off-white solid [1] [2]

Reported Sources Terminalia arjuna bark [4] [5], leaves of Forsythia suspensa [2]

Reported Biological Antimicrobial (MIC of 1.9 pg/mL) [1], anti-inflammatory [2], antiproliferative
Activities against A2780 human ovarian cancer cells (ICso of 1.2 uM) [2]
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Analytical Methods for Detection and Quantification

While a full isolation protocol is not available, the following validated analytical methods can be used to
detect, identify, and quantify Arjungluceside I in plant extracts. You can use these methods to guide your

purification process development and quality control.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

A sensitive LC-MS/MS method was developed for related triterpenoids in Terminalia arjuna, which can

serve as a reference [6].

Instrumentation: Triple quadrupole mass spectrometer (e.g., Shimadzu LCMS-8040) [6].
lonization Mode: Multiple Reaction Monitoring (MRM) [6].
Chromatography:

o Column: Shimadzu shimpack-XR C18 (75mm x 3.0mm, 2.2 um) [6].

o Mobile Phase: Gradient of 0.1% formic acid in water and acetonitrile [6].
Performance: This method demonstrated high sensitivity with limits of detection (LOD) and
quantification (LOQ) in the low nanogram-per-milliliter range for similar compounds [6].

High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPL.C method with a photo-diode array (PDA) detector has been successfully used for the

simultaneous quantification of oleane derivatives from T. arjuna [4].

e Chromatography:
o Column: C18 reversed-phase column [4].
o Mobile Phase: Binary gradient of acetonitrile and water [4].
e Performance: The method achieved baseline separation for four major oleane compounds with
excellent recovery rates (96-98%) and high precision [4]. This confirms that reverse-phase systems
are well-suited for analyzing Arjunglucoside | and its analogs.

Workflow for Isolation and Analysis

Based on the analytical data and general practices for plant natural products, the following workflow outlines

the key stages for isolating and analyzing Arjungluceside I.
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Key Experimental Considerations

e Source Material: Authenticate your plant source (Terminalia arjuna bark is most cited) and prepare a

voucher specimen [4].
¢ Inhibitory Compounds: Be aware that T. arjuna is rich in polyphenols and polysaccharides that can

complicate isolation; you may need to adapt methods to minimize their interference [7].
¢ Solubility: Arjunglucoside I is soluble in DMSO, chloroform, dichloromethane, and ethyl acetate,

which is useful for preparing stock solutions for bioassays [1] [2].
e Storage: For stability, store the pure compound at -20°C and protect it from light [1] [2] [3].

If Your Protocol Is Not Fully Covered

The search results indicate that a specific, detailed protocol for the initial extraction and chromatographic

purification of Arjungluceside I is not publicly documented. To proceed:

e Consult Broader Literature: Search for comprehensive reviews on the phytochemistry of Terminalia
arjuna, which may contain more detailed isolation procedures for its triterpenoids.

e Adapt from Related Compounds: The analytical methods provided for Arjunglucoside | and
related oleane derivatives (e.g., arjunic acid, arjunetin) are highly reliable [4] [6]. You can use these to
develop your own purification protocol and verify the identity and purity of your final product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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